Cas no 352333-42-7 (2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole)

• Product Name: 2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole
• CAS No: 352333-42-7
• MF: C₁₅H₁₄N₂S
• MW: 254.350061893463
• CID: 1476559
• PubChem ID: 708037
• Update Time: 2025-06-12

2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[[(4-methylphenyl)methyl]thio]-
• 2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole
• MFCD00442858
• 2-[(4-methylphenyl)methylsulfanyl]-1H-benzimidazole
• HS-8514
• 2-[(4-methylbenzyl)sulfanyl]-1H-benzimidazole
• Z19649812
• 2-(p-tolylmethylsulfanyl)-1H-benzimidazole
• UPCMLD0ENAT5477243:001
• 352333-42-7
• EU-0081511
• STK865479
• F1033-0032
• 2-((4-methylbenzyl)thio)-1H-benzo[d]imidazole
• SCHEMBL12604481
• 2-{[(4-methylphenyl)methyl]sulfanyl}-1H-1,3-benzodiazole
• AKOS000275393
• Maybridge1_003441

• Inchi： 1S/C15H14N2S/c1-11-6-8-12(9-7-11)10-18-15-16-13-4-2-3-5-14(13)17-15/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： DVMKQOOVHYAHEG-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 254.08792
• Monoisotopic Mass: 254.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 28.68

Additional information on 2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole

Recent Advances in the Study of 2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole (CAS: 352333-42-7)

The compound 2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole (CAS: 352333-42-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a benzodiazole core substituted with a (4-methylphenyl)methylsulfanyl group, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, shedding light on its applicability in treating various diseases.

One of the key areas of investigation has been the compound's role as a modulator of enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole exhibits inhibitory effects against certain kinases involved in inflammatory pathways. The researchers employed molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the ATP-binding site of the target enzymes. These findings suggest potential applications in the development of anti-inflammatory agents.

In addition to its enzymatic modulation properties, recent research has explored the compound's anticancer potential. A preclinical study conducted by a team at the National Cancer Institute evaluated the cytotoxic effects of 2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole against various cancer cell lines. The results, published in Cancer Research Communications, indicated significant growth inhibition in breast and lung cancer cells, with IC50 values in the low micromolar range. Mechanistic studies suggested that the compound induces apoptosis through the mitochondrial pathway, making it a potential candidate for combination therapies with existing chemotherapeutic agents.

The synthetic accessibility of 2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. The new method employs green chemistry principles, reducing the use of hazardous solvents and minimizing waste generation. This advancement is particularly important for potential industrial-scale production should the compound progress through clinical trials.

Pharmacokinetic studies have provided valuable insights into the compound's drug-like properties. Research published in the European Journal of Pharmaceutical Sciences reported favorable absorption and distribution characteristics in rodent models, with moderate plasma protein binding and good tissue penetration. However, the studies also identified challenges in metabolic stability, prompting current investigations into structural modifications to improve the compound's half-life while maintaining its biological activity.

Looking forward, the most promising avenue for 2-{(4-methylphenyl)methylsulfanyl}-1H-1,3-benzodiazole appears to be in the development of targeted therapies for specific disease indications. Ongoing research is exploring its potential in neurodegenerative disorders, given preliminary evidence of neuroprotective effects in cellular models of Parkinson's disease. As the understanding of this compound's mechanism of action continues to evolve, it may serve as a valuable scaffold for the design of novel therapeutic agents across multiple therapeutic areas.